2-(4-biphenylyl)-N-isopropylacetamide

• IUPAC Name: 2-(4-phenylphenyl)-N-propan-2-ylacetamide
• InChI: InChI=1S/C17H19NO/c1-13(2)18-17(19)12-14-8-10-16(11-9-14)15-6-4-3-5-7-15/h3-11,13H,12H2,1-2H3,(H,18,19)
• InChI Key: GXYPDOPMACZJPH-UHFFFAOYSA-N
• Canonical SMILES: CC(C)NC(=O)CC1=CC=C(C=C1)C2=CC=CC=C2
• Molecular Formula: C17H19NO
• Molecular Weight: 253.34 g/mol

Description

2-(4-biphenylyl)-N-isopropylacetamide, also known as AICA or AICAR, is a synthetic nucleoside analog that has been extensively studied for its potential therapeutic applications. AICA is structurally similar to adenosine, a nucleoside that plays a critical role in energy metabolism and cellular signaling pathways.

Mechanism of Action

2-(4-biphenylyl)-N-isopropylacetamide works by activating AMP-activated protein kinase (AMPK), a key regulator of cellular energy metabolism. AMPK is activated in response to cellular stress, such as low energy levels, and helps to restore energy balance by promoting glucose uptake, fatty acid oxidation, and mitochondrial biogenesis. 2-(4-biphenylyl)-N-isopropylacetamide mimics the effects of cellular stress by activating AMPK directly, leading to increased energy production and improved cellular function.
Biochemical and Physiological Effects
2-(4-biphenylyl)-N-isopropylacetamide has been shown to have a wide range of biochemical and physiological effects. It has been shown to increase glucose uptake and utilization in skeletal muscle, improve insulin sensitivity, and reduce inflammation. 2-(4-biphenylyl)-N-isopropylacetamide has also been shown to have neuroprotective effects by reducing oxidative stress and inflammation in the brain.

Advantages and Limitations for Lab Experiments

2-(4-biphenylyl)-N-isopropylacetamide has several advantages for use in laboratory experiments. It is relatively easy to synthesize and has a well-defined mechanism of action, making it a useful tool for studying cellular energy metabolism and signaling pathways. However, 2-(4-biphenylyl)-N-isopropylacetamide can be difficult to work with due to its low solubility in water and tendency to degrade over time.

Future Directions

There are several potential future directions for research on 2-(4-biphenylyl)-N-isopropylacetamide. One area of interest is the development of more potent and selective AMPK activators based on the structure of 2-(4-biphenylyl)-N-isopropylacetamide. Another area of interest is the use of 2-(4-biphenylyl)-N-isopropylacetamide in combination with other drugs or therapies for the treatment of various diseases, such as cancer and neurodegenerative disorders. Finally, further research is needed to fully understand the long-term effects of 2-(4-biphenylyl)-N-isopropylacetamide on cellular function and metabolism.

Synthesis Methods

2-(4-biphenylyl)-N-isopropylacetamide can be synthesized through a multi-step process starting from commercially available starting materials. The most commonly used method involves the reaction of 4-biphenylcarboxylic acid with isopropylamine to form the corresponding amide, which is then converted to 2-(4-biphenylyl)-N-isopropylacetamide through a series of chemical transformations.

Scientific Research Applications

2-(4-biphenylyl)-N-isopropylacetamide has been extensively studied for its potential therapeutic applications in a variety of fields. It has been shown to have neuroprotective effects in animal models of stroke and traumatic brain injury, as well as anti-inflammatory and cardioprotective effects. 2-(4-biphenylyl)-N-isopropylacetamide has also been investigated for its potential as an anti-cancer agent, with promising results in preclinical studies.